![molecular formula C19H20F3N3O2 B2414314 3-(4-Methoxyphenyl)-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]propanamide CAS No. 2415463-04-4](/img/structure/B2414314.png)
3-(4-Methoxyphenyl)-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]propanamide
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Description
The compound contains several functional groups including a methoxyphenyl group, a trifluoromethyl group, a pyridinyl group, and an azetidinyl group. These groups are common in many pharmaceutical and agrochemical compounds .
Molecular Structure Analysis
The compound’s structure is likely to be complex due to the presence of several functional groups. The trifluoromethyl group, for example, contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine .Chemical Reactions Analysis
The compound’s reactivity would depend on its specific structure and the conditions under which it’s used. For instance, trifluoromethylpyridine derivatives are often used in reactions involving an exchange between chlorine and fluorine atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its specific structure. Trifluoromethylpyridine derivatives, for example, are known for their distinctive physical-chemical properties, bestowed by the presence of a fluorine atom and a pyridine in their structure .Future Directions
Properties
IUPAC Name |
3-(4-methoxyphenyl)-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F3N3O2/c1-27-16-5-2-13(3-6-16)4-7-18(26)24-15-11-25(12-15)17-10-14(8-9-23-17)19(20,21)22/h2-3,5-6,8-10,15H,4,7,11-12H2,1H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGLWDWOAFKSRDI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NC2CN(C2)C3=NC=CC(=C3)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F3N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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